Cas no 2138096-35-0 (2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine)

• Product Name: 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine
• CAS No: 2138096-35-0
• MF: C₁₂H₁₇N₃O₅S
• MW: 315.34548163414
• CID: 6567742
• PubChem ID: 165494081
• Update Time: 2025-08-05

2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-1167588
• 2138096-35-0
• 2-(methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine
• 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine

• Inchi： 1S/C12H17N3O5S/c1-20-9-11-8-13-6-7-14(11)21(18,19)12-4-2-10(3-5-12)15(16)17/h2-5,11,13H,6-9H2,1H3
• InChI Key： VVXVOXWTOPAXQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCNCC1COC)(=O)=O

Computed Properties

• Exact Mass: 315.08889182g/mol
• Monoisotopic Mass: 315.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine

Introduction to 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine (CAS No. 2138096-35-0)

2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2138096-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and utility in the development of drugs targeting various neurological and cardiovascular disorders. The presence of both a nitrobenzenesulfonyl group and a methoxymethyl moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The 4-nitrobenzenesulfonyl part of the molecule introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the compound. This feature is particularly relevant in drug design, where modulating electronic properties can enhance target interaction. On the other hand, the methoxymethyl group adds a degree of lipophilicity, potentially improving membrane permeability and bioavailability. These structural characteristics make 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine a versatile scaffold for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating conditions such as depression, anxiety, and hypertension. The nitro group in the 4-nitrobenzenesulfonyl moiety is particularly noteworthy, as it has been shown to enhance binding interactions with certain biological targets. For instance, studies have demonstrated that nitroaromatic compounds can act as potent inhibitors of enzymes involved in neurotransmitter synthesis and degradation. This suggests that 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine could be explored as a lead compound for developing new medications targeting central nervous system disorders.

Moreover, the methoxymethyl group in this compound can serve as a handle for further functionalization, allowing chemists to modify its properties as needed. This flexibility is crucial in drug discovery, where fine-tuning molecular structure can significantly impact efficacy and safety profiles. Researchers have employed various synthetic strategies to derivatize piperazine scaffolds, including nucleophilic substitution reactions, reductive amination, and coupling techniques. These methods have enabled the creation of libraries of analogs for high-throughput screening, accelerating the identification of promising candidates.

One of the most exciting aspects of 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine is its potential in medicinal chemistry. The combination of electronic and steric effects provided by its substituents offers a rich chemical space for exploration. Computational modeling studies have begun to shed light on how this compound might interact with biological targets at the molecular level. These simulations have helped predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds.

Recent advancements in synthetic methodologies have also made it possible to produce complex derivatives of this compound more efficiently. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making large-scale production more feasible. Additionally, green chemistry principles are being integrated into these processes to minimize waste and environmental impact. This aligns with broader trends in pharmaceutical research aimed at developing sustainable practices.

The pharmacological potential of 2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine extends beyond traditional applications. Emerging research suggests that it may have utility in treating inflammatory diseases by modulating immune responses. The nitro group has been linked to anti-inflammatory effects in some studies, possibly through interactions with reactive oxygen species or transcription factors involved in inflammation pathways. Further investigation into these mechanisms could unlock new therapeutic opportunities.

In conclusion,2-(Methoxymethyl)-1-(4-nitrobenzenesulfonyl)piperazine (CAS No. 2138096-35-0) represents a fascinating subject of study with significant implications for drug development. Its unique structural features offer a balance between reactivity and lipophilicity, making it an attractive scaffold for medicinal chemists. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.